Cas no 160662-09-9 (1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester
• CAS No: 160662-09-9
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 167829
• PubChem ID: 3074666
• Update Time: 2025-04-19

1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester
• ethyl 2-[1-methyl-5-(4-oxoquinazolin-3-yl)pyrazol-4-yl]acetate
• DTXSID50166963
• 1H-Pyrazole-4-acetic acid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester
• 160662-09-9
• Ethyl 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-1H-pyrazole-4-acetate

• Inchi： 1S/C16H16N4O3/c1-3-23-14(21)8-11-9-18-19(2)15(11)20-10-17-13-7-5-4-6-12(13)16(20)22/h4-7,9-10H,3,8H2,1-2H3
• InChI Key： YGILOHGSCPGHRS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=NN(C)C=1N1C=NC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 312.12238
• Monoisotopic Mass: 312.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 501.2°Cat760mmHg
• Flash Point: 256.9°C
• Refractive Index: 1.646
• PSA: 76.79